Cas no 1373233-25-0 (5-Bromo-3-chloro-2-ethoxyaniline)

• Product Name: 5-Bromo-3-chloro-2-ethoxyaniline
• CAS No: 1373233-25-0
• MF: C₈H₉BrClNO
• MW: 250.52016043663
• MDL: MFCD22192408
• CID: 3042216
• Update Time: 2025-11-01

5-Bromo-3-chloro-2-ethoxyaniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chloro-2-ethoxyaniline
• Benzenamine, 5-bromo-3-chloro-2-ethoxy-

• MDL： MFCD22192408
• Inchi： 1S/C8H9BrClNO/c1-2-12-8-6(10)3-5(9)4-7(8)11/h3-4H,2,11H2,1H3
• InChI Key： GMEONFLBOGUKHF-UHFFFAOYSA-N
• SMILES： C1(N)=CC(Br)=CC(Cl)=C1OCC

Additional information on 5-Bromo-3-chloro-2-ethoxyaniline

Introduction to 5-Bromo-3-chloro-2-ethoxyaniline (CAS No. 1373233-25-0)

5-Bromo-3-chloro-2-ethoxyaniline, identified by its Chemical Abstracts Service (CAS) number 1373233-25-0, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound, featuring a bromine atom at the 5-position and a chlorine atom at the 3-position of an aniline ring substituted with an ethoxy group at the 2-position, exhibits unique structural and chemical properties that make it valuable in various synthetic applications.

The molecular structure of 5-Bromo-3-chloro-2-ethoxyaniline consists of a benzene ring with bromine and chlorine substituents, along with an ethoxy group, which imparts distinct reactivity patterns. The presence of both halogen atoms enhances its utility as a building block in medicinal chemistry, particularly in the synthesis of biologically active molecules. The bromine and chlorine atoms are electron-withdrawing groups that can influence the electronic properties of the aromatic ring, making it more susceptible to nucleophilic substitution reactions.

In recent years, 5-Bromo-3-chloro-2-ethoxyaniline has garnered attention in the development of novel pharmaceutical agents. Its structural features are conducive to further functionalization, allowing chemists to design molecules with tailored biological activities. For instance, derivatives of this compound have been explored as potential inhibitors of various enzymatic targets, including kinases and transcription factors, which are critical in cancer therapy and inflammatory diseases.

One notable area where 5-Bromo-3-chloro-2-ethoxyaniline has found application is in the synthesis of small-molecule inhibitors for protein-protein interactions. These interactions are often pivotal in cellular signaling pathways and are implicated in numerous diseases. By modifying the substituents on the aniline core, researchers can fine-tune the binding affinity and selectivity of their compounds toward specific protein targets. This flexibility has led to several promising candidates entering preclinical development pipelines.

The role of 5-Bromo-3-chloro-2-ethoxyaniline as a key intermediate has also been highlighted in the development of antimicrobial agents. The combination of bromine and chlorine substituents enhances its reactivity, enabling the construction of complex scaffolds that exhibit potent activity against resistant bacterial strains. Furthermore, its ethoxy group provides a site for further derivatization, allowing for the creation of molecules with improved pharmacokinetic profiles.

Advances in computational chemistry have further accelerated the utilization of 5-Bromo-3-chloro-2-ethoxyaniline in drug discovery. Molecular modeling techniques predict its interaction with biological targets, aiding in the rational design of new compounds. These predictions are complemented by experimental validation, where synthetic derivatives are tested for their efficacy and safety. The synergy between computational and experimental approaches has significantly reduced the time and cost associated with developing novel therapeutics.

The versatility of 5-Bromo-3-chloro-2-ethoxyaniline extends beyond pharmaceutical applications. It serves as a valuable precursor in materials science, particularly in the synthesis of organic semiconductors and liquid crystals. The halogenated aromatic system contributes to enhanced thermal stability and electronic properties, making it suitable for optoelectronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs).

In conclusion, 5-Bromo-3-chloro-2-ethoxyaniline (CAS No. 1373233-25-0) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse synthetic transformations, making it indispensable in pharmaceutical research and industrial applications. As our understanding of molecular interactions deepens, the importance of intermediates like 5-Bromo-3-chloro-2-ethoxyaniline will continue to grow, driving innovation in drug discovery and material science.